Cas no 863868-52-4 (2-Furancarbonitrile,5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

2-Furancarbonitrile,5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
863868-52-4 structure
Product Name:2-Furancarbonitrile,5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:863868-52-4
MF:C12H16BNO3
MW:233.071343421936
CID:1849560
PubChem ID:57633882
Update Time:2025-04-21

2-Furancarbonitrile,5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbonitrile,5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 863868-52-4
    • DTXSID401142227
    • 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furancarbonitrile
    • SCHEMBL13868360
    • 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbonitrile
    • Inchi: 1S/C12H16BNO3/c1-8-10(6-9(7-14)15-8)13-16-11(2,3)12(4,5)17-13/h6H,1-5H3
    • InChI Key: NTKPCDOUNQRLMD-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C#N)OC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 233.1223235g/mol
  • Monoisotopic Mass: 233.1223235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
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